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Compound of Interest
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Cat. No.: B8086138

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the significant nonlinear optical
(NLO) properties of Platinum disulfide (PtS2), a transition metal dichalcogenide (TMDC)
showing great promise for applications in photonics and optoelectronics. The document details
key NLO phenomena observed in PtS2, including third-harmonic generation (THG), fifth-
harmonic generation (FHG), and saturable absorption, supported by quantitative data and
detailed experimental protocols.

Overview of Nonlinear Optical Properties

Platinum disulfide (PtS2) is a layered material with a tunable bandgap, high carrier mobility,
and excellent stability, making it a compelling candidate for various optoelectronic applications.
[1][2] Its nonlinear optical response, particularly in the mid-infrared (MIR) spectrum, is
exceptionally strong, surpassing that of many traditional TMDCs.[3][4] The primary NLO
properties of interest are its odd-order harmonic generation and saturable absorption.

Quantitative Data Summary

The following tables summarize the key quantitative nonlinear optical parameters of PtS2
reported in the literature.

Table 1: Third-Order Nonlinear Susceptibility of PtS2
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Experimental Protocols

Detailed methodologies for key experiments to characterize the nonlinear optical properties of

PtS2 are provided below.
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This protocol describes the experimental setup for measuring the third-harmonic generation
from PtS2 flakes.

Objective: To measure the THG signal from a thin PtS2 flake under infrared pump illumination.

Materials and Equipment:

o PtS2 flake on a suitable substrate (e.g., SiO2/Si)

e Pulsed laser source (e.g., Optical Parametric Amplifier - OPA) tunable in the near to mid-
infrared range (e.g., 1550 nm)[7]

» Objective lens for focusing the laser beam

o Sample holder mounted on a translation stage

e Collection objective

e Spectrometer with a suitable detector (e.qg., liquid-nitrogen-cooled InSb detector for MIR)[7]

e Long-pass and short-pass filters to isolate the THG signal

Procedure:

o Sample Preparation: Mechanically exfoliate or use CVD-grown PtS2 flakes and transfer
them onto a clean SiO2/Si substrate. Characterize the flake thickness using Atomic Force
Microscopy (AFM).

e Optical Setup Alignment:

o

Align the pulsed laser beam through the focusing objective.

[¢]

Mount the PtS2 sample on the translation stage at the focal point of the objective.

[¢]

Align the collection objective to capture the transmitted light.

[e]

Direct the collected light into the spectrometer.

¢ THG Measurement:
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[e]

llluminate the PtS2 flake with the pump laser at a specific wavelength (e.g., 1550 nm).[7]

o Use appropriate filters to block the fundamental laser wavelength and pass the third-
harmonic signal (e.g., at 516.7 nm for a 1550 nm pump).

o Record the spectrum of the emitted light using the spectrometer. A peak at one-third of the
pump wavelength confirms THG.

o Measure the THG intensity as a function of the pump power. A cubic dependence of the
THG intensity on the pump power confirms the third-order nonlinear process.[7]

o To determine the third-order nonlinear susceptibility (x(3)), a reference sample with a
known x(3) (e.g., SiO2) is measured under the same conditions for comparison.

This protocol outlines the procedure for determining the nonlinear absorption coefficient of PtS2
using the open-aperture Z-scan technique.

Objective: To measure the nonlinear absorption coefficient () of a PtS2 sample.
Materials and Equipment:

o PtS2 dispersion (e.g., quantum dots in a solvent) or thin film on a transparent substrate
e Quartz cuvette (for dispersions)

e Pulsed laser source with a Gaussian beam profile

e Focusing lens

e Motorized translation stage

e Photodetector

o Data acquisition system

Procedure:

e Sample Preparation:
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o For dispersions, prepare PtS2 quantum dots or nanosheets dispersed in a suitable solvent
(e.g., isopropyl alcohol) and place in a thin quartz cuvette.[5]

o For thin films, use a sample grown or transferred onto a high-quality transparent substrate.

o Experimental Setup:
o The laser beam is focused by a lens.

o The sample is mounted on a motorized translation stage that moves it along the z-axis
through the focal point of the lens.

o A photodetector is placed in the far-field to collect the entire transmitted beam (open
aperture).

o Data Acquisition:

o The sample is translated from a position far from the focus (negative z) to a position far
from the focus (positive z).

o The transmitted power is recorded by the photodetector as a function of the sample
position 'z".

o Data Analysis:
o The normalized transmittance is plotted against the z position.

o For a material exhibiting saturable absorption (negative [3), a peak in transmittance will be
observed at the focal point (z=0) because the absorption decreases at high intensities.[5]

o For reverse saturable absorption (positive ), a valley will be observed.

o The experimental data is fitted to the theoretical Z-scan equation for open aperture to
extract the nonlinear absorption coefficient (3).

Signaling Pathways and Logical Relationships
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The nonlinear optical response in a material like PtS2 is governed by its electronic structure
and the interaction with an intense electromagnetic field from a laser. The process can be
visualized as a series of interactions leading to the generation of new optical signals.

PtS2 Material
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Applications

The strong nonlinear optical properties of PtS2 open up a range of potential applications:

e Frequency Conversion: The efficient THG and FHG make PtS2 suitable for generating
shorter wavelength light from infrared sources, which is crucial for various spectroscopic and
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imaging applications.[3][4]

o Optical Switching and Modulation: The intensity-dependent absorption (saturable absorption)
can be utilized for developing all-optical switches and modulators.

o Passive Q-switching and Mode-locking: PtS2-based saturable absorbers can be integrated
into laser cavities to generate short, high-energy pulses for applications in materials
processing, medicine, and scientific research.[6]

o Optical Limiting: Materials with strong nonlinear absorption can be used to protect sensitive
optical components and sensors from high-intensity laser damage.

These application notes provide a foundational understanding of the nonlinear optical
properties of PtS2. Further research is encouraged to explore the full potential of this promising
material in various photonic and optoelectronic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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